Cas no 107880-74-0 (Famotidine Acid)

• Product Name: Famotidine Acid
• CAS No: 107880-74-0
• MF: C₈H₁₂N₄O₂S₂
• MW: 260.336478233337
• CID: 1061552
• Update Time: 2025-11-02

Famotidine Acid Chemical and Physical Properties

Names and Identifiers

• Famotidine Acid Impurity
• 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]propanoic acid
• FAMOTIDINE IMPURITY F
• UNII-3L58HV8ZAU
• 3-{[2-(Diaminomethyleneamino)thiazol-4-yl}methylthio]propanoic acid
• FaMotidine EP IMpurity F
• FaMotidine Related CoMpound F
• Famotidine USP Related Compound F
• 3-[[[2-[(DiaMinoMethylene)aMino]thiazol-4-yl]Methyl]thio]propanoic acid
• 3-[[[2-[(AMinoiMinoMethyl)aMino]-4-thiazolyl]Methyl]thio]propanoic Acid
• 3-[[[2-[(Diaminomethylene)-amino]thiazol-4-yl]methyl]sulfanyl]-propanoic Acid
• Famotidine Related Compound F (25 mg) (3-[[2-(diaminomethyleneamino)thiazol-4-yl]methylthio]propanoic acid)
• 3-[[[2-[(Diaminomethylene)amino]thiazol-4-yl]methyl]sulfanyl]propanoic Acid
• Famotidine Acid

• Inchi： 1S/C8H12N4O2S2/c9-7(10)12-8-11-5(4-16-8)3-15-2-1-6(13)14/h4H,1-3H2,(H,13,14)(H4,9,10,11,12)
• InChI Key： JEGZXDCDUSGFSB-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CC1=CSC(/N=C(\N)/N)=N1

Computed Properties

• Exact Mass: 260.04000

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 256 °C (decomposition)
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 165.63000
• LogP: 2.02940

Famotidine Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Famotidine Acid

Famotidine Acid (CAS No. 107880-74-0): A Comprehensive Overview of Properties and Applications

Famotidine Acid (CAS No. 107880-74-0) is a specialized pharmaceutical intermediate that has garnered significant attention in the chemical and medical industries. As a derivative of the well-known H2 receptor antagonist famotidine, this compound plays a crucial role in the synthesis of various therapeutic agents. With the growing global demand for gastrointestinal treatments and acid-reducing medications, understanding the properties and applications of Famotidine Acid becomes increasingly important for researchers and manufacturers alike.

The chemical structure of Famotidine Acid features a unique combination of functional groups that contribute to its biological activity. The compound's molecular formula and weight make it particularly suitable for pharmaceutical formulations. Recent studies have shown that Famotidine Acid derivatives may offer improved stability and bioavailability compared to traditional formulations, addressing one of the most common challenges in drug development. This characteristic has made it a subject of interest in pharmaceutical research and development circles worldwide.

In terms of physical properties, Famotidine Acid typically appears as a white to off-white crystalline powder with specific solubility characteristics. Its melting point and stability profile make it suitable for various formulation processes. The compound's pH-dependent solubility is particularly noteworthy, as this property directly influences its absorption and efficacy in biological systems. These physical attributes contribute to its widespread use in drug formulation and delivery systems.

The primary application of Famotidine Acid lies in the pharmaceutical industry, where it serves as a key intermediate in the production of anti-ulcer medications and acid-reducing drugs. With the increasing prevalence of gastrointestinal disorders globally, particularly in aging populations, the demand for effective treatments has surged. This compound's role in addressing conditions like gastroesophageal reflux disease (GERD) and peptic ulcers has made it invaluable in modern medicine.

Recent advancements in Famotidine Acid synthesis have focused on improving yield and purity while reducing environmental impact. Green chemistry approaches have been successfully applied to its production, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These innovations not only enhance the compound's economic viability but also address regulatory requirements and consumer demand for eco-friendly pharmaceuticals.

The global market for Famotidine Acid and related compounds has shown steady growth, driven by several factors. The increasing incidence of stress-related gastrointestinal issues, changing dietary habits, and rising healthcare awareness have all contributed to market expansion. Additionally, the compound's potential applications in novel drug delivery systems and combination therapies have opened new avenues for research and commercialization.

Quality control and analytical methods for Famotidine Acid have evolved significantly in recent years. Modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry ensure precise characterization and purity assessment. These advancements support the pharmaceutical industry's stringent quality standards and help maintain consistency in drug manufacturing processes.

Storage and handling of Famotidine Acid require specific conditions to maintain its stability and efficacy. Proper packaging in moisture-resistant containers and storage at controlled temperatures are essential practices. These precautions align with good manufacturing practices (GMP) and ensure the compound's integrity throughout its shelf life.

Looking to the future, research on Famotidine Acid continues to explore its potential beyond traditional applications. Investigations into its possible role in neuroprotective therapies and inflammatory response modulation represent exciting new directions. These emerging applications could significantly expand the compound's therapeutic value and market potential in coming years.

For researchers and manufacturers working with Famotidine Acid, staying informed about regulatory updates is crucial. Global health authorities continuously review and update guidelines for pharmaceutical intermediates, and compliance with these standards is essential for market access. The compound's status as a well-characterized pharmaceutical ingredient facilitates its use in various regulatory jurisdictions.

In conclusion, Famotidine Acid (CAS No. 107880-74-0) represents a vital component in modern pharmaceutical chemistry. Its unique properties, diverse applications, and ongoing research potential make it a compound of significant interest to both the scientific community and the healthcare industry. As medical needs evolve and technology advances, Famotidine Acid is likely to maintain its importance in drug development and therapeutic solutions for gastrointestinal health.